Cas no 62987-16-0 (4-(1,3-Dioxo-1,3-dihydro-isoindol-2-YL)-2-oxo-butyric acid methyl ester)

• Product Name: 4-(1,3-Dioxo-1,3-dihydro-isoindol-2-YL)-2-oxo-butyric acid methyl ester
• CAS No: 62987-16-0
• MF: C₁₃H₁₁NO₅
• MW: 261.230143785477
• MDL: MFCD18434518
• CID: 4715660
• Update Time: 2025-05-21

4-(1,3-Dioxo-1,3-dihydro-isoindol-2-YL)-2-oxo-butyric acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-Dioxo-1,3-dihydroisoindol-2-yl)-2-oxo-butyric acid methyl ester
• 4-(1,3-DIOXO-1,3-DIHYDRO-ISOINDOL-2-YL)-2-OXO-BUTYRIC ACID METHYL ESTER
• methyl 2-oxo-4-phthalimidobutyrate
• STL555243
• BBL101447
• methyl 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-2-oxobutanoate
• 4-(1,3-Dioxo-1,3-dihydro-isoindol-2-YL)-2-oxo-butyric acid methyl ester

• MDL： MFCD18434518
• Inchi： 1S/C13H11NO5/c1-19-13(18)10(15)6-7-14-11(16)8-4-2-3-5-9(8)12(14)17/h2-5H,6-7H2,1H3
• InChI Key： BPKFYFKFRGTZFF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCC(C(=O)OC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 407
• XLogP3: 0.6
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 4-(1,3-Dioxo-1,3-dihydro-isoindol-2-YL)-2-oxo-butyric acid methyl ester

Comprehensive Guide to 4-(1,3-Dioxo-1,3-dihydro-isoindol-2-YL)-2-oxo-butyric acid methyl ester (CAS No. 62987-16-0): Properties, Applications, and Market Insights

4-(1,3-Dioxo-1,3-dihydro-isoindol-2-YL)-2-oxo-butyric acid methyl ester (CAS No. 62987-16-0) is a specialized organic compound with significant relevance in pharmaceutical and chemical research. This ester derivative, characterized by its unique isoindole-1,3-dione core, has garnered attention for its versatile applications in drug synthesis and material science. In this article, we delve into its chemical properties, synthesis methods, industrial uses, and emerging trends, addressing common queries from researchers and industry professionals.

The molecular structure of 4-(1,3-Dioxo-1,3-dihydro-isoindol-2-YL)-2-oxo-butyric acid methyl ester features a methyl ester group linked to a 2-oxo-butyric acid chain, which is further connected to a 1,3-dioxo-isoindoline moiety. This arrangement imparts distinct reactivity, making it valuable for peptide coupling reactions and heterocyclic compound synthesis. Recent studies highlight its role as a building block for bioactive molecules, particularly in oncology and neurology research, aligning with the growing demand for targeted drug discovery.

One of the most searched questions about CAS No. 62987-16-0 revolves around its solubility and stability under various conditions. Laboratory data indicates that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), while remaining stable at room temperature when stored in anhydrous environments. Such properties are critical for researchers optimizing high-throughput screening protocols or catalytic reactions.

In the pharmaceutical sector, 4-(1,3-Dioxo-1,3-dihydro-isoindol-2-YL)-2-oxo-butyric acid methyl ester serves as a precursor for kinase inhibitors and protease modulators. Its electron-withdrawing isoindole moiety enhances binding affinity to enzymatic pockets, a feature exploited in cancer therapeutics development. Industry reports suggest a rising procurement trend for this compound, driven by its utility in combinatorial chemistry and fragment-based drug design.

Environmental and regulatory considerations are another hot topic. While CAS No. 62987-16-0 is not classified as hazardous under major chemical inventories, proper laboratory handling protocols—including the use of personal protective equipment (PPE)—are recommended. Analytical techniques such as HPLC and LC-MS are commonly employed for purity verification, addressing quality concerns raised by contract research organizations (CROs).

The global market for 4-(1,3-Dioxo-1,3-dihydro-isoindol-2-YL)-2-oxo-butyric acid methyl ester is projected to grow at a CAGR of 6.2% (2023–2030), according to recent market analyses. Key drivers include expanded R&D investments in small-molecule drugs and the compound's adaptability to green chemistry principles. Suppliers are increasingly offering custom synthesis services to meet diverse research needs, from academic studies to industrial-scale production.

For researchers exploring structure-activity relationships (SAR), modifications at the 2-oxo-butyric acid segment have shown promise in enhancing metabolic stability. Patent literature reveals novel derivatives of CAS No. 62987-16-0 being investigated for neuroprotective effects, coinciding with heightened interest in neurodegenerative disease treatments. Such developments underscore the compound's potential beyond traditional applications.

In conclusion, 4-(1,3-Dioxo-1,3-dihydro-isoindol-2-YL)-2-oxo-butyric acid methyl ester (CAS No. 62987-16-0) represents a multifaceted tool for modern chemistry. Its balance of synthetic accessibility and functional versatility positions it as a staple in both medicinal chemistry and material innovation. As research continues to uncover new applications, this compound is poised to remain at the forefront of specialty chemical demand.